Cas no 505083-04-5 ([3-fluoro-4-(methoxycarbonyl)phenyl]boronic acid)

• Product Name: [3-fluoro-4-(methoxycarbonyl)phenyl]boronic acid
• CAS No: 505083-04-5
• MF: C₈H₈BFO₄
• MW: 197.956126213074
• MDL: MFCD04115665
• CID: 68345
• PubChem ID: 354333973
• Update Time: 2025-05-24

[3-fluoro-4-(methoxycarbonyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-4-(methoxycarbonyl)phenyl)boronic acid
• 3-Fluoro-4-(methoxycarbonyl)phenylboronic Acid (contains varying amounts of Anhydride)
• 3-Fluoro-4-(methoxycarbonyl)benzeneboronic acid
• 3-Fluoro-4-methoxycarbonylphenylboronic acid
• (3-fluoro-4-methoxycarbonylphenyl)boronic acid
• 3-Fluoro-4-(methoxycarbonyl)phenylboronic acid
• 3-Fluoro-4-(methoxycarbonyl)benzeneboronic Acid (contains varying amounts of Anhydride)
• Methyl 4-borono-2-fluorobenzoate
• [3-fluoro-4-(methoxycarbonyl)phenyl]boronic acid
• PubChem17771
• 3-fluoro-4-methoxycarboxyphenylboronicacid
• 3-fluoro-4-methoxycarboxyphenylboronic acid
• (3-fluoro-4-methoxycarbonyl-phenyl)boronic Acid
• KSC269G4N
• KS-
• PC
• 3-Fluoro-4-methoxycarbonylphenylboronic acid, AldrichCPR
• (3-Fluoro-4-(methoxycarbonyl)phenyl)boronicacid
• SCHEMBL363322
• (3-Fluoro-4-methoxycarbonyl)phenylboronic acid
• AKOS004119214
• MFCD04115665
• F1087
• 3-fluoro-4-methoxycarbonyl-phenylboronic acid
• AM87014
• PS-9514
• 505083-04-5
• 3-Fluoro-4-methoxycarbonylphenyl boronic acid
• CS-W010554
• EN300-322646
• 3-fluoro-4-methoxycarbonyl-benzeneboronic acid
• FT-0644770
• AC-3106
• J-512493
• AB20354
• YZYGXFXSMDUXJT-UHFFFAOYSA-N
• SY003838
• 3-fluoro-4-methoxycarbonylphenyl-boronic acid
• DTXSID00382318
• DB-006440
• STL557637
• BBL103827

• MDL： MFCD04115665
• Inchi： 1S/C8H8BFO4/c1-14-8(11)6-3-2-5(9(12)13)4-7(6)10/h2-4,12-13H,1H3
• InChI Key： YZYGXFXSMDUXJT-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=CC=1C(=O)OC

Computed Properties

• Exact Mass: 198.05000
• Monoisotopic Mass: 198.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.4
• Melting Point: 180-184°C
• Boiling Point: 195.3℃/760mmHg
• Flash Point: 92.2℃
• Refractive Index: 1.487
• PSA: 66.76000
• LogP: -0.70790
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

[3-fluoro-4-(methoxycarbonyl)phenyl]boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S26; S36/37/39; S36
• Hazardous Material Identification：
• Safety Term：S26-S36/37/39
• Storage Condition：Keep cold
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on [3-fluoro-4-(methoxycarbonyl)phenyl]boronic acid

Introduction to [3-fluoro-4-(methoxycarbonyl)phenyl]boronic Acid (CAS No. 505083-04-5)

[3-fluoro-4-(methoxycarbonyl)phenyl]boronic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 505083-04-5, features a unique structural framework that combines a fluorine atom with a methoxycarbonyl group, both of which contribute to its distinctive chemical properties and reactivity. The presence of a boronic acid moiety further enhances its utility in various synthetic applications, particularly in the cross-coupling reactions that are pivotal in drug development.

The significance of [3-fluoro-4-(methoxycarbonyl)phenyl]boronic acid lies in its role as a key intermediate in the synthesis of complex organic molecules. Boronic acids are well-known for their ability to participate in Suzuki-Miyaura cross-coupling reactions, a process that is fundamental in constructing biaryl structures. These structures are prevalent in many pharmaceuticals and agrochemicals, making boronic acids indispensable tools in synthetic chemistry.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and binding affinity. The fluorine atom in [3-fluoro-4-(methoxycarbonyl)phenyl]boronic acid not only contributes to these desirable properties but also influences the electronic characteristics of the aromatic ring. This makes the compound particularly valuable for designing molecules with specific biological activities.

The methoxycarbonyl group, on the other hand, provides a site for further functionalization, allowing chemists to tailor the compound's properties for various applications. This dual functionality makes [3-fluoro-4-(methoxycarbonyl)phenyl]boronic acid a versatile building block in medicinal chemistry.

Recent studies have highlighted the compound's potential in the development of novel therapeutic agents. For instance, researchers have explored its use in creating kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The ability of [3-fluoro-4-(methoxycarbonyl)phenyl]boronic acid to form stable complexes with metal catalysts facilitates the synthesis of highly complex molecules that would be otherwise challenging to access.

Moreover, the compound's stability under various reaction conditions makes it an attractive choice for industrial-scale synthesis. This stability is particularly important in pharmaceutical manufacturing, where consistent product quality is paramount. The boronic acid group's reactivity ensures efficient coupling with other organic fragments, while the fluorine and methoxycarbonyl groups provide additional functional handles for further chemical modifications.

The application of computational methods has further enhanced our understanding of [3-fluoro-4-(methoxycarbonyl)phenyl]boronic acid's reactivity. Molecular modeling studies have revealed insights into how the compound interacts with catalysts and other reagents, providing a foundation for optimizing synthetic protocols. These computational approaches are increasingly integral to modern drug discovery, enabling researchers to predict and manipulate chemical reactions with greater precision.

In conclusion, [3-fluoro-4-(methoxycarbonyl)phenyl]boronic acid (CAS No. 505083-04-5) is a multifaceted compound with broad applications in pharmaceutical chemistry and materials science. Its unique structural features make it an invaluable tool for constructing complex organic molecules, particularly those requiring fluorine atoms for enhanced biological activity. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an even greater role in the development of innovative therapeutic agents.